4-chloro-3-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid
Overview
Description
4-Chloro-3-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid, commonly known as CMDPA, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a type of carboxylic acid that is characterized by its chlorine atoms, two methyl groups, and a benzene ring. CMDPA has been found to be a useful tool for researchers in the fields of biochemistry, physiology, and pharmacology, as it has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of novel compounds related to benzoic acid derivatives have been extensively studied to explore their potential applications in medicinal chemistry and material science. For instance, the synthesis of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, a salicylic acid derivative, has shown promise for "new" drug development due to its COX-2 specificity, low toxicity profile, and potential analgesic, anti-inflammatory, and antiplatelet activities (Tjahjono et al., 2022). This highlights the ongoing interest in developing novel benzoic acid derivatives with improved pharmacological profiles.
Biological Activities
The biological activities of benzoic acid derivatives, including their antioxidant, antimicrobial, and cytotoxic effects, have been a focus of research. For example, chlorogenic acid, a phenolic compound found in various plants, exhibits significant antioxidant, anti-inflammatory, and antiviral activities, making it an attractive candidate for the development of functional foods and nutraceuticals (Naveed et al., 2018). Additionally, benzoic acid used as food and feed additives has shown to regulate gut functions, suggesting its potential to improve health and growth in animals (Mao et al., 2019).
properties
IUPAC Name |
4-chloro-3-(6,6-dimethyl-2-sulfanylidene-1H-pyrimidin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O2S/c1-13(2)5-6-16(12(19)15-13)10-7-8(11(17)18)3-4-9(10)14/h3-7H,1-2H3,(H,15,19)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTALYJKDQGPNQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C=CN(C(=S)N1)C2=C(C=CC(=C2)C(=O)O)Cl)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-3-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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